Unc569

• Molecular Formula: C22H29FN6
• Molecular Weight: 396.5 g/mol
• InChI: InChI=1S/C22H29FN6/c1-2-3-12-25-22-26-13-19-20(16-6-8-17(23)9-7-16)28-29(21(19)27-22)14-15-4-10-18(24)11-5-15/h6-9,13,15,18H,2-5,10-12,14,24H2,1H3,(H,25,26,27)
• InChIKey: OGEBRHQLRGFBNV-UHFFFAOYSA-N

UNC569: A Potent and Selective Mer Kinase Inhibitor

UNC569 is a potent, reversible, and ATP-competitive Mer receptor tyrosine kinase inhibitor (IC50 = 2.9 nM; Ki = 4.3 nM) from the pyrazolopyrimidine class . It is recognized as the first small-molecule inhibitor selective for Mer, a member of the TAM (Tyro3, Axl, Mer) family of kinases implicated in multiple cancers [1]. UNC569 demonstrates ~10-fold selectivity for Mer over related TAM family members Axl (IC50 = 37 nM) and Tyro3 (IC50 = 48 nM) . The compound is orally bioavailable with a favorable pharmacokinetic profile in mice, making it a valuable tool for both in vitro and in vivo oncology research .

1

Mer-Selective TAM Kinase Pathway Studies

Reported selectivity over Axl and Tyro3 supports Mer-specific signaling research.

2

Orally Bioavailable In Vivo Oncology Tool

Oral PK profile in mouse enables convenient in vivo dosing for oncology models.

3

ATP-Competitive Pyrazolopyrimidine Probe

Reversible, ATP-competitive binding mechanism for kinase inhibition assays.

• [1] Christoph, S., Deryckere, D., Schlegel, J., et al. (2013). UNC569, a novel small-molecule mer inhibitor with efficacy against acute lymphoblastic leukemia in vitro and in vivo. Molecular Cancer Therapeutics, 12(11), 2367-2377. View Source

Why Generic Substitution Falls Short for UNC569

Substitution of UNC569 with other Mer or TAM family inhibitors is scientifically unsound due to profound differences in kinase selectivity, cellular potency, and oral bioavailability that directly impact experimental outcomes and translational relevance. While more recent analogs like UNC1062 exhibit greater biochemical potency against Mer (IC50 = 1.1 nM), they lack the same selectivity profile and are not orally bioavailable, limiting their utility in in vivo studies [1]. Conversely, multi-kinase inhibitors such as BMS-777607 potently inhibit Met, Ron, and Axl in addition to Mer (IC50 < 15 nM for each), introducing confounding off-target effects in signaling studies . UNC569 occupies a unique niche as the first Mer-selective, orally bioavailable tool compound with well-characterized efficacy in leukemia models, a combination not replicated by any single analog.

Risk

UNC569 (Target)

Substitute

Oral Bioavailability Mismatch

Oral PK supports in vivo dosing in rodent models.

UNC1062 lacks oral bioavailability, limiting utility to in vitro or parenteral studies.

Off-Target Kinase Activity

Mer-selectivity profile minimizes confounding kinase effects.

BMS-777607 inhibits Met, Ron, Axl, Tyro3 and Mer, introducing multi-kinase interference.

• [1] Liu, J., Yang, C., Simpson, C., et al. (2013). UNC1062, a new and potent Mer inhibitor. European Journal of Medicinal Chemistry, 65, 83-93. View Source

Quantitative Evidence Guide for UNC569

Biochemical Potency Against Mer Kinase

UNC569 inhibits Mer kinase activity with an IC50 of 2.9 nM and a Ki of 4.3 nM in biochemical assays . In direct head-to-head comparison, UNC1062 is more potent biochemically (IC50 = 1.1 nM) [1]. BMS-777607, a multi-kinase inhibitor, also potently inhibits Mer (IC50 < 15 nM) but with significantly broader activity across Met, Ron, Axl, and Tyro3 .

Biochemical Potency (Mer IC₅₀/Ki)

Head-to-head comparison

UNC569: IC₅₀ 2.9 nM, Ki 4.3 nM vs. UNC1062 1.1 nM (2.6-fold more potent)

Supports Mer biochemical assay selection; higher potency alternatives exist for in vitro work.

Reference compound with extensive in vivo validation.

Evidence Dimension	Mer Kinase Biochemical Inhibition (IC50)
Target Compound Data	2.9 nM (IC50), 4.3 nM (Ki)
Comparator Or Baseline	UNC1062: 1.1 nM (IC50); BMS-777607: <15 nM (IC50, Mer)
Quantified Difference	UNC1062 is 2.6-fold more potent than UNC569 in biochemical assay. BMS-777607 is ~5-fold less potent than UNC569 for Mer.
Conditions	In vitro kinase activity assay with purified Mer kinase and ATP.

Why This Matters

Researchers requiring a well-characterized, reference Mer inhibitor with established potency in published in vivo models should select UNC569; those prioritizing maximal biochemical potency for in vitro work may consider UNC1062, provided oral bioavailability is not required.

• [1] Liu, J., Yang, C., Simpson, C., et al. (2013). UNC1062, a new and potent Mer inhibitor. European Journal of Medicinal Chemistry, 65, 83-93. View Source

Kinase Selectivity Profile

UNC569 exhibits ~10-fold selectivity for Mer (IC50 = 2.9 nM) over the related TAM kinases Axl (IC50 = 37 nM) and Tyro3 (IC50 = 48 nM) . In a panel of 72 kinases tested at 30 nM (10x its Mer IC50), UNC569 inhibited only FLT3 (82%), MAPKAPK2 (92%), Ret (59%), and Ret Y791F (56%) by >50% . In contrast, BMS-777607 is a multi-kinase inhibitor that potently inhibits Met (IC50 = 3.9 nM), Ron, Axl, Tyro3, and Mer (IC50 < 15 nM for each) with little selectivity among these targets .

Kinase Selectivity Profile

Cross-study comparable

~10-fold selectivity for Mer over Axl (37 nM) and Tyro3 (48 nM); 72-kinase panel at 30 nM shows limited off-targets

Mer-specific signaling studies benefit from reduced off-target interference.

BMS-777607 multi-kinase profile confounds Mer-specific interpretation.

Evidence Dimension	Kinase Selectivity
Target Compound Data	Mer: 2.9 nM; Axl: 37 nM; Tyro3: 48 nM. 72-kinase panel at 30 nM: >50% inhibition for FLT3 (82%), MAPKAPK2 (92%), Ret (59%), Ret Y791F (56%).
Comparator Or Baseline	BMS-777607: Potent inhibition of Met (3.9 nM), Ron, Axl, Tyro3, and Mer (all IC50 < 15 nM).
Quantified Difference	UNC569 demonstrates 12.8-fold selectivity for Mer over Axl and 16.6-fold over Tyro3. BMS-777607 exhibits <4-fold selectivity among its primary targets.
Conditions	Biochemical kinase activity assays; 72-kinase panel for UNC569 performed at 30 nM.

Why This Matters

Researchers studying Mer-specific signaling pathways should select UNC569 to minimize confounding off-target effects, whereas BMS-777607 is unsuitable for experiments requiring clean Mer-specific pharmacology.

Cellular Target Engagement in Leukemia

In human pre-B acute lymphoblastic leukemia (ALL) 697 cells, UNC569 inhibits Mer autophosphorylation with a cell-based IC50 of 141 nM [1]. In the same assay, UNC1062 demonstrates an IC50 of 6.4 nM, representing a 22-fold increase in cellular potency relative to UNC569 [2].

Cellular Mer Phosphorylation (697 cells)

Head-to-head comparison

UNC569 IC₅₀ 141 nM vs. UNC1062 6.4 nM (22-fold more potent)

Informs cellular target engagement context; UNC1062 demonstrates higher cellular potency.

Selection depends on whether oral in vivo validation or maximal cellular potency is priority.

Evidence Dimension	Cellular Mer Phosphorylation Inhibition (IC50)
Target Compound Data	141 nM (697 cells)
Comparator Or Baseline	UNC1062: 6.4 nM (697 cells)
Quantified Difference	UNC1062 is 22-fold more potent than UNC569 in the cellular Mer phosphorylation assay.
Conditions	Human pre-B ALL 697 cell line; 1-hour treatment; assessed by Western blot for phospho-Mer.

Why This Matters

While UNC1062 shows superior cellular potency, UNC569 remains a valuable reference compound with extensive published in vivo validation; researchers should select based on whether in vivo oral bioavailability (UNC569) or maximal cellular potency (UNC1062) is the priority.

• [1] Christoph, S., Deryckere, D., Schlegel, J., et al. (2013). UNC569, a novel small-molecule mer inhibitor with efficacy against acute lymphoblastic leukemia in vitro and in vivo. Molecular Cancer Therapeutics, 12(11), 2367-2377. View Source
• [2] Liu, J., Yang, C., Simpson, C., et al. (2013). UNC1062, a new and potent Mer inhibitor. European Journal of Medicinal Chemistry, 65, 83-93. View Source

Oral Bioavailability and Pharmacokinetics

UNC569 demonstrates favorable oral pharmacokinetics in mice, with a systemic clearance of 19.5 mL/min/kg, a high volume of distribution (Vss = 5.83 L/kg), and good oral bioavailability of 57% following a 3 mg/kg dose . In contrast, UNC1062 lacks the physicochemical properties required for oral bioavailability, limiting its utility to in vitro or parenteral administration studies [1].

Oral Bioavailability & PK

Reported

F = 57%; CL 19.5 mL/min/kg; Vss 5.83 L/kg (mouse, 3 mg/kg)

Supports oral in vivo dosing for Mer oncology models.

UNC1062 lacks oral bioavailability; binary differentiation.

Evidence Dimension	Oral Bioavailability and Pharmacokinetics
Target Compound Data	57% oral bioavailability; CL = 19.5 mL/min/kg; Vss = 5.83 L/kg
Comparator Or Baseline	UNC1062: Not orally bioavailable (requires further chemical optimization for in vivo oral dosing).
Quantified Difference	Not quantifiable (binary: UNC569 is orally bioavailable; UNC1062 is not).
Conditions	Mouse; 3 mg/kg dose administered intravenously and orally.

Why This Matters

For any study requiring oral administration or physiologically relevant in vivo pharmacokinetic modeling, UNC569 is the only viable choice among early Mer inhibitors; UNC1062 is unsuitable for such applications.

• [1] Liu, J., Yang, C., Simpson, C., et al. (2013). UNC1062, a new and potent Mer inhibitor. European Journal of Medicinal Chemistry, 65, 83-93. View Source

In Vivo Efficacy in Leukemia Models

In a transgenic zebrafish model of MYC-driven T-cell acute lymphoblastic leukemia (T-ALL), continuous treatment with 4 µM UNC569 for 2 weeks resulted in a >50% reduction in tumor burden compared to vehicle- and mock-treated controls [1]. This in vivo efficacy validates UNC569's utility for preclinical oncology studies requiring a Mer inhibitor with proven anti-leukemic activity in a whole-animal model.

In Vivo Leukemia Model Response

Supporting evidence

>50% tumor burden reduction in MYC-driven T-ALL zebrafish model (4 µM, 2 weeks)

Model-response context supports use in Mer-dependent leukemia research.

Whole-animal validation differentiates from in vitro-only inhibitors.

Evidence Dimension	In Vivo Tumor Burden Reduction
Target Compound Data	>50% reduction in tumor burden
Comparator Or Baseline	Vehicle- and mock-treated zebrafish
Quantified Difference	>50% reduction vs. controls
Conditions	Transgenic zebrafish model of MYC-driven T-ALL; 4 µM UNC569 immersion for 2 weeks; tumor burden quantified by fluorescence imaging of EGFP-expressing lymphoblasts.

Why This Matters

This in vivo efficacy data provides direct experimental justification for selecting UNC569 in preclinical studies of Mer-dependent leukemias, differentiating it from less validated or in vitro-only Mer inhibitors.

• [1] Christoph, S., Deryckere, D., Schlegel, J., et al. (2013). UNC569, a novel small-molecule mer inhibitor with efficacy against acute lymphoblastic leukemia in vitro and in vivo. Molecular Cancer Therapeutics, 12(11), 2367-2377. View Source

Optimal Applications for UNC569

In Vivo Oral Dosing Studies

UNC569 is the preferred Mer inhibitor for studies requiring oral administration in rodent models due to its 57% oral bioavailability and favorable PK profile (CL = 19.5 mL/min/kg; Vss = 5.83 L/kg) . Unlike UNC1062, which lacks oral bioavailability, UNC569 enables convenient oral dosing regimens without the confounding variables of parenteral administration [1].

Mer-Specific Signaling Analysis

For experiments designed to isolate Mer-specific signaling from TAM family cross-talk, UNC569 provides a cleaner pharmacological tool compared to multi-kinase inhibitors like BMS-777607. With ~10-fold selectivity for Mer over Axl and Tyro3, UNC569 minimizes confounding off-target effects that would otherwise obscure interpretation of Mer-dependent phenotypes .

Acute Lymphoblastic Leukemia Models

UNC569 is validated in multiple ALL models, including B-ALL (697 cells, IC50 = 141 nM for Mer phosphorylation) and T-ALL (Jurkat cells, IC50 = 193 nM) . Its efficacy in reducing tumor burden by >50% in a transgenic zebrafish T-ALL model establishes UNC569 as a reference compound for Mer-targeted leukemia research [1].

Benchmark for Mer Inhibitor Development

As the first small-molecule Mer inhibitor reported, UNC569 serves as an essential benchmark for medicinal chemistry programs developing next-generation Mer inhibitors. Its well-characterized biochemical potency (IC50 = 2.9 nM), selectivity profile (72-kinase panel data), and in vivo PK parameters provide a robust reference standard against which new compounds can be compared .

Application

Selection Property

Validation Focus

In vivo oral dosing studies

Oral bioavailability and PK profile

Rodent model oral administration

Mer-specific signaling analysis

Mer selectivity over TAM kinases

Off-target effect minimization

Acute lymphoblastic leukemia models

Validated anti-leukemic model response

Tumor burden reduction endpoints

Mer inhibitor development benchmark

Well-characterized biochemical and selectivity profile

Reference for new compound comparison

• [1] Christoph, S., Deryckere, D., Schlegel, J., et al. (2013). UNC569, a novel small-molecule mer inhibitor with efficacy against acute lymphoblastic leukemia in vitro and in vivo. Molecular Cancer Therapeutics, 12(11), 2367-2377. View Source